Cas no 7297-06-5 (2-methyltaurine)

• Product Name: 2-methyltaurine
• CAS No: 7297-06-5
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• MDL: MFCD01104207
• CID: 977689
• PubChem ID: 110955
• Update Time: 2025-10-29

2-methyltaurine Chemical and Physical Properties

Names and Identifiers

• 2-methyltaurine
• 2-Methyltaurine; 2-Amino-1-propanesulfonic acid; 1-Propanesulfonic acid, 2-amino-; 2-Aminopropanesulphonic acid; 2-aminopropane-1-sulfonic acid
• 7297-06-5
• SCHEMBL1985953
• 2-Amino-1-propanesulfonic acid
• 2-aminopropane-1-sulfonic acid
• 2-Aminopropansulfosaure
• 2-aminopropanesulfonic acid
• EINECS 230-733-3
• 1-Propanesulfonic acid, 2-amino-
• AKOS006340260
• NS00044131
• 2-Aminopropanesulphonic acid
• XDZZQMNDCFNREN-UHFFFAOYSA-N

• MDL： MFCD01104207
• Inchi： 1S/C3H9NO3S/c1-3(4)2-8(5,6)7/h3H,2,4H2,1H3,(H,5,6,7)
• InChI Key： XDZZQMNDCFNREN-UHFFFAOYSA-N
• SMILES： S(CC(C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 139.03037
• Monoisotopic Mass: 139.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 2-methyltaurine

Comprehensive Analysis of 2-Methyltaurine (CAS No. 7297-06-5): Properties, Applications, and Research Insights

2-Methyltaurine (CAS No. 7297-06-5), a derivative of the naturally occurring amino sulfonic acid taurine, has garnered significant attention in biochemical and pharmaceutical research. This compound, chemically known as 2-amino-3-methyl-1-propanesulfonic acid, exhibits unique properties that make it valuable in metabolic studies, nutraceutical formulations, and cosmetic science. With the growing consumer interest in gut health and anti-aging solutions, researchers are exploring its potential as a mitochondrial function enhancer and cellular antioxidant.

The structural modification of 2-methyltaurine—introducing a methyl group at the second carbon—enhances its lipophilicity compared to taurine, potentially improving cell membrane permeability. This characteristic is critical for applications in skincare products, where it may aid in moisture retention and barrier repair, aligning with trends in "clean beauty" and dermocosmetics. Recent studies also suggest its role in modulating bile acid conjugation, a topic of interest for digestive health enthusiasts.

In analytical chemistry, 7297-06-5 serves as a reference standard for HPLC and mass spectrometry applications. Its stability under physiological pH conditions makes it suitable for in vitro diagnostic reagents. Industry professionals frequently search for "2-methyltaurine solubility" and "safety profile," reflecting concerns about its compatibility with aqueous formulations and GRAS status evaluation.

The compound's potential in sports nutrition is another hot topic, with queries like "does 2-methyltaurine improve endurance?" gaining traction. While not as extensively studied as taurine in energy drinks, preliminary data indicate it may influence muscle contraction via calcium signaling pathways. However, researchers emphasize the need for more clinical trials before making performance claims.

From a synthetic perspective, 2-methyltaurine production typically involves sulfonation of methyl acrylate derivatives, followed by amination. Manufacturers optimizing this process often investigate "green chemistry approaches" to reduce organic solvent waste, responding to the sustainable chemistry movement. The compound's crystalline form and hygroscopic nature require specialized storage conditions—a practical consideration for laboratory technicians.

Emerging applications in neurological research explore 2-methyltaurine's interaction with GABA receptors, sparking discussions about its possible neuroprotective effects. These investigations tie into broader societal concerns about cognitive decline and stress management. Meanwhile, analytical method development for 2-methyltaurine quantification in biological matrices remains an active area, addressing the need for reliable biomarker detection techniques.

Quality control specifications for 7297-06-5 typically include tests for heavy metal content, residual solvents, and optical purity. These parameters are crucial for compliance with pharmaceutical excipient standards or dietary supplement guidelines. The compound's thermal stability profile, often analyzed via DSC, determines its suitability for sterilization processes in medical applications.

As the scientific community continues to investigate 2-methyltaurine, its distinction from conventional taurine supplements remains a key discussion point. While both share some physiological functions, the methyl group's impact on receptor binding affinity and metabolic pathways warrants targeted research. Current literature reviews highlight gaps in understanding its pharmacokinetics, particularly regarding oral bioavailability and tissue distribution patterns.